2-Methoxypyridine-3-carbothioamide
Overview
Description
Scientific Research Applications
Anticancer Properties
- Anticancer Activity : A derivative of 2-methoxypyridine-3-carbothioamide, 3-(4-Methoxy-3-(2-methoxypyridin-4-yl)phenyl)-N-(4-methoxyphenyl)azetidine-1-carbothioamide (3B), showed potent anticancer properties against various cancer cell lines, including prostate, brain, skin, and kidney cancer, outperforming Doxorubicin in some cases (Parmar et al., 2021).
- Antiproliferative Properties : 2-Methoxypyridine-3-carbothioamide derivatives have demonstrated strong and selective cytotoxic activities against human cancer cell lines, such as breast, liver, and prostate cancer, providing promising avenues for future anticancer therapies (Fouda et al., 2021).
Biochemical Applications
- Inhibition of Ribonucleotide Reductase : 2,2'-Bipyridyl-6-carbothioamide (BPYTA), a compound related to 2-methoxypyridine-3-carbothioamide, inhibits ribonucleotide reductase, a key enzyme in cell proliferation, and shows synergistic effects with hydroxyurea (Nocentini & Barzi, 1997).
Microbiology
- Antifungal Potency : Synthesized 2-alkylthiopyridine-4-carbothioamides have demonstrated significant antifungal effects against yeasts and dermatophytes, suggesting their potential use in treating fungal infections (Klimesová et al., 1996).
Molecular Interaction Studies
- DNA Interaction : Carbothioamide ruthenium (II) complexes, incorporating 2-methoxypyridine-3-carbothioamide, have been shown to interact with calf-thymus DNA via an intercalation mechanism, highlighting potential biomedical applications (Muthuraj & Umadevi, 2018).
Chemical Analysis Techniques
- HPLC-MS Optimization : 2-Methoxypyridine-3-carbothioamide derivatives have been used to optimize conditions for mass spectrometric detection in high-performance liquid chromatography (HPLC), aiding in the analysis of complex chemical samples (Varynskyi, 2018).
properties
IUPAC Name |
2-methoxypyridine-3-carbothioamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H8N2OS/c1-10-7-5(6(8)11)3-2-4-9-7/h2-4H,1H3,(H2,8,11) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WOJRRQJVEUOFHM-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=CC=N1)C(=S)N |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H8N2OS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
168.22 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Methoxypyridine-3-carbothioamide | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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